Cas no 56-33-7 (1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane)

• Product Name: 1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane
• CAS No: 56-33-7
• MF: C₁₆H₂₂OSi₂
• MW: 286.516286373138
• MDL: MFCD00039793
• CID: 367626
• PubChem ID: 354333397
• Update Time: 2025-04-19

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane
• [dimethyl(phenyl)silyl]oxy-dimethyl-phenylsilane
• {[Dimethyl(phenyl)silyl]oxy}dimethylphenylsilane
• 1,3-Diphenyl-1,1,3,3-Tetramethyl Disiloxane
• Disiloxane,1,1,3,3-tetramethyl-1,3-diphenyl-
• 1,3-Diphenyltetramethyldisiloxane
• Bis(dimethylphenylsilyl) ether
• Bis(dimethylphenylsilyl) oxide
• Bis(phenyldimethylsilyl) oxide
• D 6190
• NSC 96791
• sym-Diphenyltetramethyldisiloxane
• 1,3-Diphenyl-1,1,3,3-tetramethyldisiloxane
• Bis(phenyldimethylsilyl)oxide
• Bis(dimethylphenylsilyl)ether
• Bis(dimethylphenylsilyl)oxide
• Disiloxane, 1,1,3,3-tetramethyl-1,3-diphenyl-
• Diphenyltetramethyldisiloxane
• tetramethyl-1,3-diphenyldisiloxane
• Sym-tetramethyl-diphenyl-disiloxane
• 9X93JM12WM
• YQJPWWLJDNCSCN-UHFFFAOYSA-N
• Disiloxane, 1,3-diphenyl-1,1,3,3-t
• BRN 2943229
• SCHEMBL121414
• NS00041173
• CS-0158130
• Disiloxane,1,3,3-tetramethyl-1,3-diphenyl-
• D-6190
• Disiloxane, 1,3-diphenyl-1,1,3,3-tetramethyl-
• D70971
• A869971
• DTXSID8022537
• EINECS 200-265-4
• BIDD:ER0158
• Q27115784
• CHEBI:34061
• NCIOpen2_006351
• AS-2182
• 4-16-00-01475 (Beilstein Handbook Reference)
• S08175
• 1,1,3,3-tetramethyl-1,3-diphenyldisiloxan
• 1,3-diphenyl-1,1,3,3,-tetramethyldisiloxane
• T3348
• BENZENE, 1,1'-(1,1,3,3-TETRAMETHYL-1,3-DISILOXANEDIYL)BIS-
• UNII-9X93JM12WM
• AKOS016013059
• MFCD00039793
• SY057977
• 1,1,3,3-TETRAMETHYL-1,3-DIPHENYL-DISILOXANE
• NSC96791
• 1,3,3-Tetramethyl-1,3-diphenyldisiloxane
• FT-0606718
• (PhMe2Si)2O
• NSC-96791
• 56-33-7
• DTXCID902537
• 1,1,3,3Tetramethyl1,3diphenyldisiloxane
• Disiloxane, 1,1,3,3tetramethyl1,3diphenyl
• DB-052894
• 1,3Diphenyltetramethyldisiloxane
• Disiloxane, 1,3diphenyl1,1,3,3tetramethyl

• MDL： MFCD00039793
• Inchi： 1S/C16H22OSi2/c1-18(2,15-11-7-5-8-12-15)17-19(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
• InChI Key： YQJPWWLJDNCSCN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1)O[Si](C)(C)C1C=CC=CC=1
• BRN： 2943229

Computed Properties

• Exact Mass: 286.12100
• Monoisotopic Mass: 286.12091839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.97
• Melting Point: -89°C
• Boiling Point: 292°C(lit.)
• Flash Point: 118 ºC
• Refractive Index: 1.52
• PSA: 9.23000
• LogP: 3.22760
• λmax: 259(Cyclohexane)(lit.)

1,1,3,3-Tetramethyl-1,3-diphenyldisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• RTECS：JM9236000
• Hazardous Material Identification：
• Safety Term：S24/25-S36-S26
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents